Cas no 2228841-30-1 (3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol
• CAS No: 2228841-30-1
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6471423
• PubChem ID: 165688471
• Update Time: 2025-05-24

3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol
• EN300-1793680
• 2228841-30-1

• Inchi： 1S/C9H11FN2O3/c10-7-1-2-9(12(14)15)8(3-7)6(4-11)5-13/h1-3,6,13H,4-5,11H2
• InChI Key： AEZVKUMTXSDERR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CO)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol (CAS No. 2228841-30-1)

3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol, with the CAS number 2228841-30-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino group, a fluorinated nitrophenyl ring, and a propanol backbone, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for various diseases.

The compound's 5-fluoro-2-nitrophenyl moiety is a critical functional group that contributes to its reactivity and binding affinity. This structural feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored due to their enhanced metabolic stability and bioavailability. The presence of the nitro group further expands its utility in click chemistry and bioconjugation, which are hot topics in modern drug design and biomaterial engineering.

In the context of AI-driven drug discovery, 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol has been identified as a promising candidate for virtual screening and molecular docking studies. Its CAS No. 2228841-30-1 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in computational chemistry. The compound's propan-1-ol segment also makes it a potential building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

From a synthetic perspective, the compound's amino and hydroxyl groups offer multiple sites for derivatization, enabling the creation of diverse analogs. This flexibility is highly valued in high-throughput screening (HTS) campaigns, where researchers seek to optimize lead compounds for improved efficacy and safety. The fluoro substitution at the 5-position of the phenyl ring is another area of interest, as it influences the compound's electronic properties and interaction with biological targets.

Environmental and green chemistry considerations are also shaping the research around 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol. Scientists are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global efforts to reduce the carbon footprint of chemical manufacturing. The compound's nitrophenyl group, for instance, could be leveraged in photocatalytic reactions, a trending area in green synthesis.

In summary, 3-amino-2-(5-fluoro-2-nitrophenyl)propan-1-ol (CAS No. 2228841-30-1) represents a multifaceted tool for researchers at the intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its structural features and adaptability make it a valuable asset in addressing contemporary challenges in drug development and material science.